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Abstract
This application note details a robust and efficient method for the extraction of the

organophosphate insecticide Azinphos-ethyl from soil samples using the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) methodology. The protocol is intended for

researchers, scientists, and professionals in analytical testing and drug development. The

described method, followed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

analysis, provides a reliable workflow for the quantification of Azinphos-ethyl residues in

complex soil matrices. This document provides a comprehensive protocol, method validation

parameters, and a visual representation of the experimental workflow.

Introduction
Azinphos-ethyl is an organophosphate insecticide and acaricide once used to control a variety

of pests on agricultural crops. Due to its persistence and potential toxicity, monitoring its

residue levels in soil is crucial for environmental risk assessment. Soil, being a complex matrix,

presents analytical challenges for the accurate quantification of pesticide residues.[1][2] The

QuEChERS method has emerged as a widely adopted sample preparation technique due to its

simplicity, high throughput, and minimal solvent usage.[3][4][5] This application note presents a

modified QuEChERS protocol optimized for the extraction of Azinphos-ethyl from soil,

ensuring high recovery and removal of matrix interferences prior to instrumental analysis.
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The QuEChERS method is a two-step process.[3] The first step involves the extraction of

Azinphos-ethyl from the soil sample into an organic solvent, typically acetonitrile, facilitated by

the addition of salts to induce phase separation from the aqueous components of the sample.

The second step is a dispersive solid-phase extraction (d-SPE) cleanup, where an aliquot of

the acetonitrile extract is treated with a combination of sorbents to remove interfering matrix

components such as organic acids, lipids, and pigments. The final cleaned extract is then

analyzed by GC-MS/MS.

Materials and Reagents
Solvents: Acetonitrile (ACN), HPLC grade.

Reagents: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium

citrate dihydrate, Disodium hydrogen citrate sesquohydrate, Primary Secondary Amine

(PSA) sorbent, C18 sorbent.

Standards: Certified reference standard of Azinphos-ethyl (≥98% purity).

Equipment: 50 mL polypropylene centrifuge tubes, 2 mL or 15 mL d-SPE centrifuge tubes,

high-speed refrigerated centrifuge, vortex mixer, analytical balance, mechanical shaker

(optional), GC-MS/MS system.

Experimental Protocol
4.1. Sample Preparation

Air-dry the soil sample at room temperature and sieve through a 2 mm mesh to remove

stones and debris.

Homogenize the sieved soil sample thoroughly.

For dry soil samples, a hydration step is crucial for efficient extraction.[1][5]

4.2. Extraction Procedure (based on EN 15662)

Weigh 10 g (± 0.1 g) of the homogenized soil sample into a 50 mL centrifuge tube.
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Add 10 mL of deionized water to the tube, vortex for 1 minute, and allow the sample to

hydrate for 30 minutes.[3]

Add 10 mL of acetonitrile to the centrifuge tube.

Cap the tube tightly and shake vigorously for 1 minute using a vortex mixer or mechanical

shaker.

Add the QuEChERS extraction salt mixture: 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g of

trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquohydrate.[6]

Immediately cap and shake vigorously for 1 minute to ensure the salts do not agglomerate.

Centrifuge the tube at ≥ 4000 rpm for 5 minutes at 4°C.

4.3. Dispersive SPE (d-SPE) Cleanup

Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE

tube.

The d-SPE tube should contain 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of

C18 sorbent.

Cap the tube and vortex for 1 minute to ensure thorough mixing of the extract with the

sorbents.

Centrifuge the d-SPE tube at high speed (e.g., 10,000 rpm) for 2-5 minutes to pellet the

sorbents.[3]

The resulting supernatant is the cleaned extract. Transfer an aliquot into an autosampler vial

for GC-MS/MS analysis.

GC-MS/MS Analysis
Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer

(GC-MS/MS) is recommended for its high selectivity and sensitivity.[5][7]
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Column: A low-bleed, mid-polarity capillary column such as a DB-5MS or equivalent is

suitable.

Injection: 1-2 µL of the final extract is injected in splitless mode.

Carrier Gas: Helium at a constant flow rate.

Data Acquisition: The mass spectrometer should be operated in Multiple Reaction Monitoring

(MRM) mode for optimal sensitivity and specificity.

Quantitative Data
The performance of the QuEChERS method for Azinphos-ethyl in soil has been validated in

several studies. The following tables summarize key quantitative data.

Table 1: GC-MS/MS Parameters for Azinphos-ethyl

Parameter Value Reference

Precursor Ion (m/z) 160.0 [4]

Product Ion 1 (m/z) 77.1 [4]

Product Ion 2 (m/z) 132.0 [4]

Collision Energy 1 (eV) 20 [4]

Collision Energy 2 (eV) 15 [4]

Table 2: Method Validation Data for Azinphos-ethyl in Soil
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Parameter Result Reference

Limit of Quantification (LOQ) 2 µg/kg [4]

Recovery
70-120% (typical range for

multi-residue methods)
[4][5][6][8]

Linearity (r²)
> 0.99 (typical for multi-residue

methods)
[4]

Relative Standard Deviation

(RSD)

< 20% (typical for multi-residue

methods)
[4][5][6][8]
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Caption: QuEChERS workflow for Azinphos-ethyl extraction from soil.
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Caption: Role of key reagents in the QuEChERS method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1666443?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666443?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. unitedchem.com [unitedchem.com]

2. weber.hu [weber.hu]

3. benchchem.com [benchchem.com]

4. pubs.acs.org [pubs.acs.org]

5. Influence of QuEChERS modifications on recovery and matrix effect during the multi-
residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC
[pmc.ncbi.nlm.nih.gov]

6. eurl-pesticides.eu [eurl-pesticides.eu]

7. hpst.cz [hpst.cz]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: QuEChERS Extraction of Azinphos-
ethyl from Soil Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666443#quechers-method-for-extraction-of-
azinphos-ethyl-from-soil-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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